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Cat. No.: B105414

Solubility Profile of Calcium Lactate Gluconate:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of calcium
lactate gluconate, a widely used calcium salt in the pharmaceutical and food industries. This
document summarizes available quantitative data, outlines detailed experimental protocols for
solubility determination, and presents visual representations of experimental workflows.

Introduction

Calcium lactate gluconate is a salt mixture composed of calcium lactate and calcium
gluconate. It is favored for its high bioavailability and neutral taste, making it an excellent
choice for fortification in various formulations.[1][2][3] A critical physicochemical property
influencing its application is its solubility in different solvent systems. This guide delves into the
specifics of its solubility profile. The high aqueous solubility of calcium lactate gluconate is
attributed to the interplay between intermolecular forces and the energetic favorability of
dissolution.[2]

Quantitative Solubility Data

The solubility of calcium lactate gluconate is significantly influenced by the solvent,
temperature, and pH. The following tables summarize the available quantitative and qualitative
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solubility data.

Table 1: Solubility of Calcium Lactate Gluconate in Aqueous and Other Solvents

Solubility ( g/100 .
Solvent Temperature (°C) L) Observations
m

Highly and instantly

soluble.[1] Forms a

Water 20 > 20.0[4] )
transparent solution.
[2]
Reported as 400
Water 25 ~40.0 )
g/Liter.[5]
N ) Specific quantitative
Boiling Water 100 Easily Soluble ]
data not available.
Based on data for
. . calcium lactate.[6]
Ethanol (95%) Ambient Slightly Soluble ) )
Calcium gluconate is
practically insoluble.
Based on data for a
) ) related compound,
Methanol Ambient Practically Insoluble ]
calcium
gluconolactate.
. ) . Based on data for
Diethyl Ether Ambient Practically Insoluble )
calcium lactate.[6]
Propylene Glycol Ambient Data Not Available -
Glycerol Ambient Data Not Available -

Note: Due to the limited availability of specific quantitative data for the combined calcium
lactate gluconate product in organic solvents, the information provided is based on the known
solubility of its individual components, calcium lactate and calcium gluconate.

Factors Influencing Solubility
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Several factors can impact the solubility of calcium lactate gluconate:

o Temperature: The solubility of the individual components, particularly calcium lactate,
increases with temperature.[7]

e pH: The pH of the medium can influence the solubility of calcium salts. In general, the
solubility of calcium salts of weak acids may be affected by pH changes.[8][9]

e Presence of Other lons: The presence of other salts can affect solubility. For instance,
sodium gluconate has been shown to increase the solubility of calcium lactate, likely through
the formation of soluble complexes.[10] Research has also demonstrated that the solubility
of calcium L-lactate is increased in the presence of sodium D-gluconate.[11][12]

Experimental Protocols

The following section details a standardized experimental protocol for determining the
equilibrium solubility of calcium lactate gluconate. This method, commonly known as the
shake-flask method, is considered the gold standard for equilibrium solubility measurements.
[13]

Principle

An excess amount of the solid solute (calcium lactate gluconate) is equilibrated with a
specific solvent in a sealed container at a constant temperature. The concentration of the
dissolved solute in the supernatant is then determined using a suitable analytical method.

Materials and Equipment

e Calcium Lactate Gluconate powder

Selected solvents (e.g., Water, Ethanol, Propylene Glycol, Glycerol)

Volumetric flasks

Thermostatic shaker bath or incubator

Centrifuge
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Syringe filters (e.g., 0.45 pum pore size)
Analytical balance

Analytical instrumentation for quantification (e.g., HPLC, Atomic Absorption Spectrometer, or
Titrator)

Procedure: Equilibrium Solubility Determination (Shake-
Flask Method)

Preparation: Add an excess amount of calcium lactate gluconate to a series of stoppered
flasks, each containing a known volume of the desired solvent. Ensure there is undissolved
solid material at the bottom of each flask.

Equilibration: Place the flasks in a thermostatic shaker bath set to the desired temperature

(e.g., 25 °C or 37 °C). Agitate the flasks at a constant rate for a predetermined period (e.g.,
24-48 hours) to ensure equilibrium is reached. It is crucial to establish that equilibrium has

been achieved by taking measurements at different time points (e.g., 24, 48, and 72 hours)
until the concentration of the dissolved solute remains constant.

Sample Collection and Preparation: Once equilibrium is reached, allow the suspensions to
settle. Carefully withdraw an aliquot of the supernatant using a syringe.

Phase Separation: Filter the collected supernatant through a syringe filter (e.g., 0.45 um) to
remove any undissolved solid particles. This step is critical to prevent overestimation of
solubility.

Quantification: Analyze the clear filtrate to determine the concentration of dissolved calcium
lactate gluconate. The choice of analytical method will depend on the solvent and the
desired precision.

o Complexometric Titration: A common method for determining calcium concentration. The
sample is titrated with a standardized solution of EDTA (ethylenediaminetetraacetic acid)
using a suitable indicator.

o High-Performance Liquid Chromatography (HPLC): Can be used to quantify the lactate
and gluconate anions, providing a measure of the dissolved salt.
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o Atomic Absorption Spectroscopy (AAS): A sensitive method for determining the
concentration of calcium ions in the solution.

Data Analysis

The solubility is expressed as the concentration of the dissolved calcium lactate gluconate in
the solvent, typically in units of g/100 mL or mg/mL. The results should be reported as the
mean of multiple determinations with the standard deviation.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental workflow for determining the

equilibrium solubility of calcium lactate gluconate.

Preparation Equilibration Sampling & Separation Analysis
Add Excess Solute to Solvent Agitate at Constant Temperature Withdraw Supernatant P Filter (0.45 pm) Quantify Solute Concentration

Click to download full resolution via product page

Figure 1: Experimental workflow for equilibrium solubility determination.

Logical Relationship of Factors Affecting Solubility

This diagram illustrates the primary factors that influence the solubility of calcium lactate

gluconate.

. Solvent Properties
Temperature pH of Medium Presence of Other lons (Polarity, H-bonding)

Calcium Lactate
Gluconate Solubility
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Figure 2: Key factors influencing the solubility of calcium lactate gluconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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